Cas no 169674-35-5 (5,6-Difluoro-1H-indole-2-carboxylic acid)

5,6-Difluoro-1H-indole-2-carboxylic acid Properties

Names and Identifiers

• 5,6-Difluoro-1H-indole-2-carboxylic acid
• 5,6-Difluoroindole-2-carboxylic acid
• 5,6-difluoro-1H-indole-2-carboxylic acid
• 5,6-difluoro-1H-indole-2-carboxylic acid;5,6-Difluoroindole-2-carboxylic acid
• 1H-Indole-2-carboxylicacid, 5,6-difluoro-
• AM20030134
• 169674-35-5
• XBVUJSXNSDFADV-UHFFFAOYSA-N
• FT-0643624
• GS-6226
• AKOS006345773
• A3746
• CS-0157280
• 5,6-Difluoro-1H-indole-2-carboxylicacid
• DTXSID90597136
• BCP23365
• Q-103544
• SCHEMBL1822934
• AC-9835
• MFCD01863160
• EN300-2848087
• A839069
• 5,6-bis(fluoranyl)-1H-indole-2-carboxylic acid
• SB15291
• Z1201621474
• 5,6-DIFLUOROINDOLE-2-CARBOXYLIC ACID, 98+%
• SY035515
• DB-017796
• 5,6-DIFLUOROINDOLE-2-CARBOXYLIC ACID
• 5,6-DIFLUORO-1H-INDOLE-2-CARBOXYLIC ACID
• +Expand

• MDL： MFCD01863160
• InChIKey： XBVUJSXNSDFADV-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H5F2NO2/c10-5-1-4-2-8(9(13)14)12-7(4)3-6(5)11/h1-3,12H,(H,13,14)
• SMILES： C1=C2C=C(C(=O)O)NC2=CC(=C1F)F

Computed Properties

• Exact Mass: 197.028835g/mol
• Surface Charge: 0
• XLogP3: 2.1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 197.028835g/mol
• Monoisotopic Mass: 197.028835g/mol
• Topological Polar Surface Area: 53.1Ų
• Heavy Atom Count: 14
• Complexity: 249
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.14430
• PSA: 53.09000
• Refractive Index: 1.657
• Boiling Point: 299.8℃ at 760 mmHg
• Melting Point: 296-306°C
• Flash Point: 135.1°C
• Sensitiveness: Light Sensitive
• Density: 1.436

5,6-Difluoro-1H-indole-2-carboxylic acid Security Information

• Safety Instruction： S26; S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

5,6-Difluoro-1H-indole-2-carboxylic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%